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Disclaimer: The following information is intended for guidance in preclinical research settings
only. There is a lack of direct published data on the use of Sevikar (olmesartan
medoxomil/amlodipine besylate) in non-human primates (NHPs). All study protocols should be
developed in consultation with a veterinarian and approved by an Institutional Animal Care and
Use Committee (IACUC). The information provided here is based on the pharmacokinetic and
pharmacodynamic properties of the individual components, olmesartan and amlodipine, and
data from human and other animal studies. Extreme caution and careful dose-escalation
studies are mandatory.

Frequently Asked Questions (FAQS)

Q1: What is a recommended starting dose for Sevikar in non-human primates (e.g.,
cynomolgus or rhesus macaques)?

Al: Due to the absence of direct studies of Sevikar in NHPs, a conservative approach is
essential. A starting dose can be extrapolated from studies on the individual components. A
study in rhesus macaques with metabolic syndrome demonstrated the efficacy of amlodipine in
a dose-dependent manner. Based on this and human clinical data, a suggested starting point
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for a combination study could be in the range of 0.1-0.25 mg/kg amlodipine and 0.4-1.0 mg/kg
olmesartan medoxomil once daily. This is a conservative starting point, and the dose should be
escalated gradually based on blood pressure response and tolerability.

Q2: How should Sevikar be administered to non-human primates?

A2: Oral gavage is a common and precise method for administering medications to ensure
accurate dosing.[1][2] Sevikar tablets can be crushed and suspended in a suitable vehicle,
such as sterile water or a flavored syrup to improve palatability. For long-term studies, training
animals to voluntarily accept the medication in a treat or gelatin-based formulation can reduce
stress.[2]

Q3: How frequently should the dose be adjusted?

A3: Dose adjustments should be made cautiously and at intervals that allow for the full
pharmacodynamic effect of the previous dose to be observed. Given the long half-life of
amlodipine (30-50 hours in humans), it is advisable to wait at least 7-14 days before escalating
the dose.[3] This allows for steady-state plasma concentrations to be reached and a stable
blood pressure response to be evaluated.

Q4: What are the key parameters to monitor during a Sevikar study in NHPs?

A4: The primary parameter is, of course, blood pressure. Continuous monitoring using
telemetry is the gold standard for obtaining accurate and stress-free measurements.[4][5] Other
important parameters include:

o Heart rate: To assess for reflex tachycardia.

» Clinical observations: Daily checks for any signs of adverse effects such as lethargy,
inappetence, or edema.

e Serum chemistry: Periodic monitoring of kidney function (BUN, creatinine) and electrolytes
(especially potassium), as olmesartan can affect the renin-angiotensin system.[6]

o Complete blood count (CBC): To monitor overall health.

Q5: What are potential adverse effects to watch for?
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A5: Based on human data, potential adverse effects of Sevikar include:

Hypotension: Especially with the initial doses or after dose escalation.

Peripheral edema: A known side effect of amlodipine.

Hyperkalemia: A potential risk with angiotensin receptor blockers like olmesartan.

Dizziness or lethargy: As a result of lowered blood pressure.

If any of these signs are observed, the animal should be closely monitored, and a dose
reduction or temporary discontinuation of the drug may be necessary.

Troubleshooting Guide
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Issue

Potential Cause

Recommended Action

Insufficient blood pressure

reduction at the current dose.

1. Sub-therapeutic dosage. 2.
Individual variation in drug
metabolism. 3. Inaccurate

blood pressure measurement.

1. After a sufficient interval (7-
14 days), consider a gradual
dose escalation. 2. Ensure
accurate and consistent blood
pressure monitoring
techniques are being used.
Telemetry is preferred over cuff
methods to minimize stress-
induced hypertension.[4][5] 3.
Confirm accurate dose

administration.

Significant hypotension

observed after dosing.

1. Dose is too high for the
individual animal. 2. Volume

depletion.

1. Immediately reduce the
dose or temporarily
discontinue the medication. 2.
Ensure the animal is
adequately hydrated. 3. Re-
initiate at a lower dose once

blood pressure has stabilized.

Animal exhibits lethargy or

reduced activity.

1. Symptom of hypotension. 2.

Other drug-related side effect.

1. Measure blood pressure to
confirm if it is due to
hypotension. 2. Conduct a
thorough clinical examination.

3. Consider a dose reduction.

Peripheral edema is observed.

1. Known side effect of

amlodipine.

1. Monitor the severity of the
edema. 2. A dose reduction of
the amlodipine component
may be necessary if the
edema is significant. In a
clinical setting, olmesartan has
been shown to mitigate

amlodipine-induced edema.
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Elevated serum potassium

(hyperkalemia).

1. Effect of olmesartan on the

renin-angiotensin-aldosterone

system.

1. Review the animal's diet and
any concurrent medications. 2.
Consider a dose reduction of
the olmesartan component. 3.
If hyperkalemia is severe,
discontinue the drug and

consult with a veterinarian.

Data Presentation

Table 1: Pharmacokinetic Parameters of Olmesartan and Amlodipine (Human Data)

Parameter Olmesartan Amlodipine
Bioavailability ~26%][7][8] 64-90%[3][9]
Time to Peak Plasma

1-2 hours]8] 6-12 hours[3][9]

Concentration (Tmax)

Plasma Half-life (t%%)

~13 hours[10]

30-50 hours[3]

Protein Binding

>99%

~93%[3]

Metabolism

Minimal, hydrolyzed to active

form during absorption.[7]

Extensively metabolized in the
liver.[9]

Excretion

35-50% urine, remainder in
feces.[10]

10% unchanged and 60% as

metabolites in urine.[3]

Table 2: Suggested Dose Escalation Schedule for Sevikar in a 5 kg NHP
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Olmesartan

Amlodipine

Total Daily Dose

Week Medoxomil Dose Besylate Dose
(mg) for a 5kg NHP
(mglkg) (mglkg)
2.5 (2 mg olmesartan /
1-2 0.4 0.1
0.5 mg amlodipine)
5.0 (4 mg olmesartan /
3-4 0.8 0.2 o
1.0 mg amlodipine)
10.0 (8 mg olmesartan
5-6 1.6 0.4 o
/ 2.0 mg amlodipine)
12.5 (10 mg
7-8 2.0 0.5 olmesartan / 2.5 mg

amlodipine)

Note: This is a hypothetical schedule and must be adapted based on continuous monitoring of

blood pressure and clinical signs.

Experimental Protocols

Protocol 1: Preparation and Oral Gavage Administration
of Sevikar Suspension

o Materials: Sevikar tablets, mortar and pestle, sterile water (or other appropriate vehicle),
graduated cylinder, oral gavage tube (size appropriate for the NHP species), syringe.

o Preparation: a. Calculate the required dose for the animal based on its most recent body

weight. b. Crush the required number of Sevikar tablets into a fine powder using a clean

mortar and pestle. c. Suspend the powder in a known volume of sterile water to achieve the

desired concentration. Ensure thorough mixing to create a uniform suspension.

o Administration: a. Gently restrain the animal. b. Measure the appropriate length of the
gavage tube (from the tip of the nose to the last rib). c. Moisten the tip of the gavage tube
with sterile water. d. Gently pass the tube over the tongue to the back of the throat and into
the esophagus. Do not force the tube. e. Once the tube is in place, slowly administer the

suspension from the syringe. f. After administration, flush the tube with a small amount of
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water to ensure the full dose is delivered. g. Gently remove the gavage tube. h. Observe the
animal for a few minutes to ensure there is no regurgitation.

Protocol 2: Blood Pressure Monitoring using
Radiotelemetry

Surgical Implantation: A telemetry transmitter is surgically implanted into the abdominal aorta
or femoral artery of the animal under anesthesia. This should be performed by a trained
surgeon following aseptic techniques. Allow for a sufficient recovery period (typically 2-4
weeks) before starting the study.

Data Acquisition: a. House the animal in its home cage with a receiver placed nearby to
collect the telemetry signal. b. Record baseline blood pressure and heart rate for at least 7
days prior to the first dose to establish a stable diurnal rhythm. c. Collect data continuously
throughout the study, especially in the hours following drug administration and at the
expected time of peak effect.

Data Analysis: a. Analyze the data to determine the mean systolic, diastolic, and mean
arterial pressure, as well as heart rate over 24-hour periods. b. Compare the post-dose data
to the baseline data to evaluate the efficacy of the treatment. c. Plot the time-course of the
blood pressure-lowering effect.

Mandatory Visualizations
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Caption: Experimental workflow for Sevikar dose optimization in NHPs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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